Cas no 2877636-72-9 (2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)pyridine-3-carbonitrile)

• Product Name: 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)pyridine-3-carbonitrile
• CAS No: 2877636-72-9
• MF: C₁₅H₁₈N₄O
• MW: 270.329622745514
• CID: 5330310
• PubChem ID: 47380753
• Update Time: 2025-11-07

2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)pyridine-3-carbonitrile
• AKOS040862164
• F6743-9278
• 2877636-72-9
• 2-[4-(Cyclopropylcarbonyl)hexahydro-1H-1,4-diazepin-1-yl]-3-pyridinecarbonitrile

• Inchi： 1S/C15H18N4O/c16-11-13-3-1-6-17-14(13)18-7-2-8-19(10-9-18)15(20)12-4-5-12/h1,3,6,12H,2,4-5,7-10H2
• InChI Key： YXSHPTINOKLLOQ-UHFFFAOYSA-N
• SMILES： C1(N2CCCN(C(C3CC3)=O)CC2)=NC=CC=C1C#N

Computed Properties

• Exact Mass: 270.14806121g/mol
• Monoisotopic Mass: 270.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 510.6±50.0 °C(Predicted)
• pka: 5.10±0.29(Predicted)

Additional information on 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-yl)pyridine-3-carbonitrile

2-(4-Cyclopropanecarbonyl-1,4-Diazepan-1-Yl)Pyridine-3-Carbonitrile: A Comprehensive Overview

2-(4-Cyclopropanecarbonyl-1,4-Diazepan-1-Yl)Pyridine-3-Carbonitrile is a complex organic compound with the CAS number 2877636-72-9. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential bioactivity. The molecule consists of a pyridine ring substituted with a cyano group at the 3-position and a 1,4-diazepane ring at the 2-position. The 1,4-diazepane ring is further substituted with a cyclopropane carbonyl group at the 4-position, which adds to the compound's structural complexity and functional diversity.

The synthesis of 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-Yl)pyridine-3-carbonitrile involves a series of intricate chemical reactions. The process typically begins with the preparation of the cyclopropane carbonyl group, which is then incorporated into the 1,4-diazepane ring through cyclization reactions. Subsequent steps involve the introduction of the pyridine moiety and its substitution with the cyano group. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for further studies.

One of the most intriguing aspects of this compound is its potential biological activity. Preclinical studies have demonstrated that 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-Yl)pyridine-3-carbonitrile exhibits promising anti-cancer properties. Specifically, it has been shown to inhibit the proliferation of various cancer cell lines by targeting key enzymes involved in cell signaling pathways. Additionally, research has highlighted its potential as a neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's disease.

The structural uniqueness of this compound also makes it an attractive candidate for drug design and development. The presence of both aromatic and heterocyclic rings provides ample opportunities for further functionalization and optimization. Recent studies have explored the use of this compound as a scaffold for designing multi-target drugs, which could potentially address complex diseases by simultaneously targeting multiple pathways.

In terms of toxicity and safety profiles, 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-Yl)pyridine-3-carbonitrile has been subjected to rigorous in vitro and in vivo testing. Initial results indicate that it has a favorable safety margin, with minimal adverse effects observed at therapeutic doses. However, further long-term studies are required to fully assess its safety profile and suitability for clinical use.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure and conformational dynamics, which are critical for understanding its bioactivity and pharmacokinetics.

In conclusion, 2-(4-cyclopropanecarbonyl-1,4-diazepan-1-Yl)pyridine-3-carbonitrile represents a significant advancement in organic synthesis and drug discovery. Its unique structure, coupled with promising biological activity profiles, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound holds immense potential for contributing to the development of novel therapeutic agents in various disease areas.